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Compound of Interest

Compound Name: trans-2-Pentenoic acid

Cat. No.: B1200066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
trans-2-Pentenoic acid, a short-chain unsaturated fatty acid, is a molecule of significant

interest in various scientific domains, including flavor and fragrance chemistry, organic

synthesis, and pharmacology. Its versatile chemical structure, featuring a carboxylic acid

functional group and a trans-double bond, allows it to serve as a valuable building block for

more complex molecules and as a modulator of biological pathways. This technical guide

provides a comprehensive overview of trans-2-Pentenoic acid, focusing on its chemical

identity, physicochemical properties, synthesis, and its role in relevant signaling pathways.

Chemical Identity and Properties
trans-2-Pentenoic acid is systematically known as (E)-pent-2-enoic acid. Its unique structure

contributes to its distinct physical and chemical properties.

Synonyms and Identifiers

The compound is recognized by a variety of names and registry numbers, crucial for accurate

identification in research and commercial applications.
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Identifier Type Value

CAS Number 13991-37-2[1][2][3]

IUPAC Name (E)-pent-2-enoic acid[1]

Synonyms

(2E)-2-Pentenoic acid, (E)-Pent-2-enoic acid,

beta-Ethyl acrylic acid, trans-alpha,beta-

Penteneoic acid[1][3]

Molecular Formula C5H8O2[2][3]

Molecular Weight 100.12 g/mol [1]

InChI Key YIYBQIKDCADOSF-ONEGZZNKSA-N[3]

Physicochemical Properties

A summary of the key physicochemical properties of trans-2-Pentenoic acid is presented

below. This data is essential for its handling, storage, and application in experimental settings.

Property Value Source

Melting Point 9-11 °C [2][4]

Boiling Point 106 °C at 20 mmHg [2][4]

Density 0.99 g/mL at 25 °C [4]

Refractive Index n20/D 1.452 [4]

Solubility

Soluble in alcohol and

propylene glycol. Limited

solubility in water.

[5]

Appearance Colorless to pale yellow liquid [2]

Odor Sour, cheesy, buttery

Synthesis of trans-2-Pentenoic Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/638122
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5269170.htm
https://webbook.nist.gov/cgi/inchi?ID=C13991372&Mask=80
https://pubchem.ncbi.nlm.nih.gov/compound/638122
https://pubchem.ncbi.nlm.nih.gov/compound/638122
https://webbook.nist.gov/cgi/inchi?ID=C13991372&Mask=80
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5269170.htm
https://webbook.nist.gov/cgi/inchi?ID=C13991372&Mask=80
https://pubchem.ncbi.nlm.nih.gov/compound/638122
https://webbook.nist.gov/cgi/inchi?ID=C13991372&Mask=80
https://www.benchchem.com/product/b1200066?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5269170.htm
https://www.chemsrc.com/en/cas/13991-37-2_195817.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5269170.htm
https://www.chemsrc.com/en/cas/13991-37-2_195817.html
https://www.chemsrc.com/en/cas/13991-37-2_195817.html
https://www.chemsrc.com/en/cas/13991-37-2_195817.html
https://www.medchemexpress.com/trans-2-pentenoic-acid.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5269170.htm
https://www.benchchem.com/product/b1200066?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The synthesis of trans-2-Pentenoic acid can be achieved through various methods in organic

chemistry. A common and effective method is the Knoevenagel condensation, specifically

utilizing the Doebner modification.[6][7] This reaction involves the condensation of an aldehyde

with a compound containing an active methylene group, in this case, malonic acid, followed by

decarboxylation.

Experimental Protocol: Doebner Modification of the
Knoevenagel Condensation
This protocol describes a general procedure for the synthesis of trans-2-Pentenoic acid from

propanal and malonic acid.

Materials:

Propanal

Malonic acid

Pyridine

Piperidine (catalyst)

Hydrochloric acid (for workup)

Diethyl ether (or other suitable organic solvent for extraction)

Anhydrous magnesium sulfate (or other drying agent)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve malonic acid in pyridine.

Addition of Reactants: To this solution, add propanal and a catalytic amount of piperidine.

Reaction: Heat the reaction mixture to reflux. The progress of the reaction can be monitored

by thin-layer chromatography (TLC). The reaction is typically complete within a few hours.
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Workup: After the reaction is complete, cool the mixture to room temperature. Carefully

acidify the mixture with hydrochloric acid. This will cause the product to precipitate or

separate.

Extraction: Extract the product into an organic solvent such as diethyl ether. Wash the

organic layer with brine.

Drying and Evaporation: Dry the organic layer over anhydrous magnesium sulfate, filter, and

remove the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be further purified by distillation or chromatography to

yield pure trans-2-Pentenoic acid.

Biological Activity and Signaling Pathways
trans-2-Pentenoic acid and its derivatives are known to interact with specific cellular

receptors, thereby modulating downstream signaling cascades. Of particular interest to drug

development professionals is its interaction with the hydroxycarboxylic acid receptor 2 (HCA2),

also known as GPR109A.[8] This G protein-coupled receptor is a target for niacin (nicotinic

acid), a drug used to treat dyslipidemia.

HCA2 Receptor Signaling
Activation of the HCA2 receptor can trigger different signaling pathways depending on the cell

type. These pathways are critical in understanding the therapeutic effects and potential side

effects of HCA2 agonists.

In Adipocytes:

Activation of HCA2 in adipocytes leads to the inhibition of lipolysis. This is achieved through a

Gαi-mediated pathway that reduces intracellular cyclic AMP (cAMP) levels.[8]
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Caption: HCA2 signaling in adipocytes leading to inhibition of lipolysis.

In Hepatocytes:

In liver cells, HCA2 activation can lead to a decrease in hepatic lipid accumulation through a

different signaling cascade involving Protein Kinase C (PKC) and the Extracellular signal-

regulated kinase (ERK) pathway.[8]
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Caption: HCA2 signaling in hepatocytes resulting in reduced lipogenesis.

In Macrophages:

The signaling of HCA2 in macrophages is more complex and can lead to the upregulation of

cholesterol transporters, suggesting a role in reverse cholesterol transport.[9] This pathway

involves Gβγ subunits and can paradoxically increase cAMP levels.[9]
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Caption: HCA2 signaling in macrophages promoting reverse cholesterol transport.

Conclusion
trans-2-Pentenoic acid is a multifaceted molecule with important applications in both

chemistry and biology. Its straightforward synthesis and the potential for its derivatives to

modulate key signaling pathways, such as those governed by the HCA2 receptor, make it a

compound of considerable interest for ongoing research and development. This guide provides

a foundational understanding for professionals seeking to explore the properties and

applications of this versatile short-chain fatty acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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